3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-(3-methoxypropyl)-4-methylbenzamide

• IUPAC Name: 3-[(3,4-dimethylphenyl)sulfamoyl]-N-(3-methoxypropyl)-4-methylbenzamide
• InChI: InChI=1S/C20H26N2O4S/c1-14-7-9-18(12-16(14)3)22-27(24,25)19-13-17(8-6-15(19)2)20(23)21-10-5-11-26-4/h6-9,12-13,22H,5,10-11H2,1-4H3,(H,21,23)
• InChI Key: MTIFBUIWIOCBAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCCCOC)C)C
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-(3-methoxypropyl)-4-methylbenzamide, also known as DAS181, is a novel drug that has been developed for the treatment of viral infections. It is a small molecule inhibitor that targets sialic acid receptors on the surface of host cells, preventing the entry of viruses into the cells.

Mechanism of Action

3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-(3-methoxypropyl)-4-methylbenzamide works by targeting sialic acid receptors on the surface of host cells. These receptors are used by many viruses, including influenza viruses and parainfluenza viruses, to enter host cells and replicate. This compound cleaves the sialic acid receptors, preventing the entry of viruses into the cells and thereby inhibiting viral replication.
Biochemical and Physiological Effects:
This compound has been shown to be safe and well-tolerated in preclinical studies. It has a low toxicity profile and does not appear to have any significant side effects. This compound is rapidly absorbed after oral administration and has a long half-life, allowing for once-daily dosing.

Advantages and Limitations for Lab Experiments

3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-(3-methoxypropyl)-4-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a broad-spectrum antiviral activity and can be used to study the mechanisms of viral entry and replication. However, there are also some limitations to using this compound in lab experiments. It is not effective against all viruses and may not be suitable for studying certain viral infections. Additionally, its mechanism of action may not be applicable to all viruses, and it may not be effective against viruses that use alternative entry pathways.

Future Directions

There are several future directions for the development of 3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-(3-methoxypropyl)-4-methylbenzamide. One potential application is in the treatment of COVID-19, as the virus also uses sialic acid receptors to enter host cells. This compound has been shown to be effective against SARS-CoV-2 in vitro and in animal models, and clinical trials are currently underway to evaluate its efficacy in humans. Another potential application is in the prevention of viral infections, as this compound could be used prophylactically to prevent viral entry into host cells. Other future directions include the development of this compound analogs with improved pharmacokinetic properties and the optimization of dosing regimens for different viral infections.
Conclusion:
This compound is a promising antiviral drug that has been shown to be effective against a broad range of influenza viruses and parainfluenza viruses. Its mechanism of action, targeting sialic acid receptors on the surface of host cells, makes it a unique and valuable tool for studying viral entry and replication. While there are some limitations to its use in lab experiments, its broad-spectrum antiviral activity and low toxicity profile make it a promising candidate for the treatment and prevention of viral infections.

Scientific Research Applications

3-{[(3,4-dimethylphenyl)amino]sulfonyl}-N-(3-methoxypropyl)-4-methylbenzamide has been extensively studied for its antiviral properties, particularly against influenza viruses and parainfluenza viruses. It has been shown to be effective against a broad range of influenza A and B viruses, including those that are resistant to current antiviral drugs. This compound has also been shown to be effective against parainfluenza viruses, which are a common cause of respiratory infections in children.